Cas no 1311390-85-8 (tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate)
Tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate is a bicyclic lactam derivative featuring a rigid [2.2.2] ring system, which confers structural stability and steric specificity. The tert-butoxycarbonyl (Boc) protecting group enhances its utility in organic synthesis, particularly in peptide and heterocycle chemistry, by providing selective deprotection under mild acidic conditions. The carbonyl group at the 6-position offers a reactive handle for further functionalization. This compound is valued for its role as a versatile intermediate in pharmaceutical research, enabling the synthesis of complex scaffolds with potential bioactive properties. Its well-defined stereochemistry and compatibility with diverse reaction conditions make it a reliable building block for medicinal chemistry applications.
1311390-85-8 structure
Product Name:tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
CAS No:1311390-85-8
MF:C12H19NO3
MW:225.284163713455
MDL:MFCD23106477
CID:2094104
PubChem ID:67234017
Update Time:2025-05-28
tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
- 2-Boc-2-azabicyclo[2.2.2]octane-6-one
- EN300-1654179
- SY098031
- AS-33877
- MFCD23106477
- SCHEMBL1975303
- tert-butyl6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
- TZFSRKZPRIJHFU-UHFFFAOYSA-N
- tert-butyl 5-oxo-3-azabicyclo[2.2.2]octane-3-carboxylate
- PB38421
- AKOS023412195
- tert-butyl 7-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
- SB10903
- 1311390-85-8
- 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester
- CS-0048152
- 2-Boc-6-Oxo-2-Azabicyclo[2.2.2]octane
- 2-Boc-2-azabicyclo[2.2.2]octan-6-one
- LCC39085
-
- MDL: MFCD23106477
- Inchi: 1S/C12H19NO3/c1-12(2,3)16-11(15)13-7-8-4-5-9(13)10(14)6-8/h8-9H,4-7H2,1-3H3
- InChI Key: TZFSRKZPRIJHFU-UHFFFAOYSA-N
- SMILES: O=C1CC2CN(C(=O)OC(C)(C)C)C1CC2
Computed Properties
- Exact Mass: 225.13649347g/mol
- Monoisotopic Mass: 225.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.6Ų
tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM106452-250mg |
2-boc-2-azabicyclo[2.2.2]octane-6-one |
1311390-85-8 | 97% | 250mg |
$239 | 2021-08-06 | |
| Chemenu | CM106452-1g |
2-boc-2-azabicyclo[2.2.2]octane-6-one |
1311390-85-8 | 97% | 1g |
$715 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ER300-200mg |
tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate |
1311390-85-8 | 95+% | 200mg |
1496.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ER300-50mg |
tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate |
1311390-85-8 | 95+% | 50mg |
496.0CNY | 2021-07-14 | |
| TRC | B390850-10mg |
2-Boc-2-azabicyclo[2.2.2]octane-6-one |
1311390-85-8 | 10mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B390850-50mg |
2-Boc-2-azabicyclo[2.2.2]octane-6-one |
1311390-85-8 | 50mg |
$ 224.00 | 2023-04-18 | ||
| TRC | B390850-100mg |
2-Boc-2-azabicyclo[2.2.2]octane-6-one |
1311390-85-8 | 100mg |
$ 379.00 | 2023-04-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X04165-1g |
tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate |
1311390-85-8 | 95% | 1g |
¥4388.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X04165-250mg |
tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate |
1311390-85-8 | 95% | 250mg |
¥1457.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X04165-100mg |
tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate |
1311390-85-8 | 95% | 100mg |
¥1100.0 | 2024-07-18 |
tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
1311390-85-8 (tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate) Related Products
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